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Compound of Interest

Compound Name:
N-(3-aminopropyl)-3-fluoro-N-

methylaniline

CAS No.: 1018650-35-5

Cat. No.: B1518945

Get Quote

Executive Summary: The Deceptive Hazard
Fluorinated anilines are prized in medicinal chemistry as bioisosteres; the fluorine atom

modulates pKa, blocks metabolic spots, and increases lipophilicity. However, these same

properties exacerbate their toxicological profile. Unlike standard acids or bases where damage

is immediate and visible, fluorinated anilines pose a "silent" threat: Methemoglobinemia.

The fluorine substitution often enhances skin penetration (lipophilicity) while the aniline core

undergoes hepatic N-oxidation. The resulting metabolites impair oxygen transport, leading to

cellular hypoxia that may not be symptomatic until hours after exposure.[1]

Part 1: The Toxico-Chemical Profile
The Fluorine Effect on Toxicity
The introduction of fluorine into the aniline ring alters the physicochemical properties

significantly compared to the parent aniline:
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Lipophilicity (LogP): Fluorine generally increases lipophilicity, facilitating rapid dermal

absorption.

Metabolic Stability: While fluorine blocks metabolism at the C-F bond, it directs CYP450

enzymes to N-hydroxylate the amine group. This "metabolic shunting" increases the

production of the toxic N-hydroxylamine species.

Mechanism of Action: Methemoglobinemia
The acute danger is not the aniline itself, but its bio-activated metabolite.

Absorption: Rapidly enters via skin or inhalation.

Activation: Hepatic CYP450 enzymes (primarily CYP2E1 and CYP1A2) convert the aniline to

an N-hydroxylamine.

Toxicity: This metabolite enters the red blood cell and oxidizes the Heme iron from Ferrous (

) to Ferric (

).

Result: The resulting Methemoglobin (MetHb) cannot bind oxygen, leading to functional

anemia and cyanosis.[2]

Visualization: Metabolic Activation Pathway
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Caption: The bio-activation cascade of fluorinated anilines. Note that the toxic event occurs

post-metabolism, creating a delay between exposure and symptoms.

Part 2: Critical GHS Classifications
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Researchers must interpret the Global Harmonized System (GHS) codes not just as labels, but

as action triggers.

H-Code Hazard Statement
Technical Interpretation for
Researchers

H302/H312/H332
Harmful if swallowed, in

contact with skin, or inhaled.

High Permeability: Treat as if it

has a vapor pressure of a gas.

Do not handle on open

benchtops.

H314 / H318
Causes severe skin burns and

eye damage.

Corrosive Amine: Fluorinated

anilines are often more

basic/caustic than neutral

aromatics. Immediate tissue

destruction on contact.

H317
May cause an allergic skin

reaction.[3]

Sensitizer: Repeated low-level

exposure can lead to

anaphylactic responses. "No

smell" does not mean "no

exposure."

H373

May cause damage to organs

(Blood) through prolonged

exposure.[1][2]

Cumulative Toxin: Refers

specifically to

Methemoglobinemia and

secondary hemolytic anemia.

H341 / H351
Suspected of causing genetic

defects / cancer.

Genotoxin: Many anilines

intercalate DNA or form

adducts. Handle as a potential

carcinogen.[3][4]

Part 3: Risk Management & Handling Protocols
The "Glove Trap" (Crucial)
Standard Nitrile gloves are often insufficient. Anilines are small, aromatic, lipophilic molecules

that can permeate thin nitrile rubber in minutes.
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Recommendation: Use Silver Shield / Laminate gloves for spill cleanup or synthesis

involving neat (undiluted) compounds.

Double-Gloving: If dexterity requires nitrile, use the "Double-Glove Indicator" method:

Inner Glove: Bright color (e.g., orange nitrile).

Outer Glove: Standard color (e.g., blue nitrile).

Protocol: Change outer gloves every 15 minutes or immediately upon any splash.

Engineering Controls
Fume Hood: Mandatory.[3] Air velocity must be >100 fpm.

Balance Enclosure: Weighing solid fluorinated anilines is the highest risk step for inhalation.

Use a static-free balance enclosure or dissolve the solid inside the shipping container if

possible.

Waste Disposal (Quenching)
Never dispose of free-base anilines directly into organic waste streams if there is a risk of

evaporation or reaction with oxidizers.

Protocol: Acidify waste solutions with dilute HCl or

to convert the volatile free amine into the non-volatile anilinium salt before disposal.

Part 4: Emergency Response Decision Tree
Speed is critical. The lipophilicity of fluorinated anilines means skin depots form quickly.
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Suspected Exposure
(Splash / Inhalation)

IMMEDIATE Decontamination
Strip clothing, Wash 15min+

Seconds count

Symptom Assessment

Blue Lips/Nails (Cyanosis)
Headache, Dizziness

Early Signs

Confusion, Dyspnea
Collapse, Chocolate-brown Blood

Late Signs

Seek Medical Aid
(Bring SDS)

Specific Antidote:
Methylene Blue (1-2 mg/kg IV)

If MetHb > 30%

Monitor MetHb Levels
(Pulse Oximetry is unreliable!)

Click to download full resolution via product page

Caption: Emergency workflow. Note: Standard Pulse Oximeters often give false readings in the

presence of MetHb. Arterial Blood Gas (ABG) analysis is required.

Part 5: Validated Experimental Workflow
Protocol: Safe Synthesis Setup with Fluorinated Anilines
Objective: Perform a nucleophilic aromatic substitution or amide coupling using 4-fluoroaniline.
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Step 1: Pre-Start Validation

Quenching Agent Ready: Prepare a beaker of 1M HCl. Any wipes or pipettes used with the

aniline go into this before the trash.

Laminate Gloves: Locate Silver Shield gloves for the dispensing step.

Clear the Hood: Remove all oxidizers (peroxides, nitric acid) from the hood. Anilines +

Oxidizers = Fire/Explosion.

Step 2: Dispensing (The Critical Control Point)

Why: Solids can aerosolize; liquids have high vapor pressure.

Method: Do not weigh on an open bench.

Liquids: Use a gas-tight syringe to transfer from the stock bottle directly to the reaction

vessel through a septum.

Solids: Weigh inside a tared vial within the hood. Do not use a spatula; tap gently to

dispense.

Step 3: Reaction Monitoring

TLC/LCMS: When taking aliquots, assume the needle tip is contaminated.

Wipe Down: Wipe the septum area with a solvent-dampened tissue immediately after

withdrawal. Place that tissue in the acid quench beaker.

Step 4: Workup & Quenching

If the reaction is complete, acidify the aqueous layer during extraction (if the product allows)

to trap unreacted aniline as the salt.

If the aniline is the product, maintain basic pH but work strictly in the hood.

Step 5: Decontamination
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Wash all glassware with 1M HCl before removing it from the hood for general cleaning. This

converts residual aniline to the water-soluble, non-volatile salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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